Cas no 1146290-26-7 (6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 1146290-26-7
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 4572627
• PubChem ID: 39869096
• Update Time: 2025-10-20

6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione
• 1H-Indole-2,3-dione, 6-(4-morpholinyl)-
• 6-morpholin-4-yl-1H-indole-2,3-dione
• CS-0249382
• G56820
• 1146290-26-7
• AKOS009602185
• Z432072420
• EN300-43331
• SB75013
• AB00998698-01
• 6-(morpholin-4-yl)-1H-indole-2,3-dione

• Inchi： 1S/C12H12N2O3/c15-11-9-2-1-8(7-10(9)13-12(11)16)14-3-5-17-6-4-14/h1-2,7H,3-6H2,(H,13,15,16)
• InChI Key： DIFUJTIWKDSPBP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(N3CCOCC3)=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Additional information on 6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione

Introduction to 6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione (CAS No. 1146290-26-7) and Its Emerging Applications in Chemical Biology

6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1146290-26-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the indole derivatives class, which is well-documented for its role in various biological processes and therapeutic applications. The presence of a morpholine moiety in its structure enhances its solubility and bioavailability, making it a promising candidate for drug discovery and development.

The molecular framework of 6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione consists of a fused indole ring system linked to a morpholine group. This structural configuration imparts distinct electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. The compound’s ability to modulate these interactions has been explored in several preclinical studies, highlighting its potential as an intermediate in the synthesis of bioactive molecules.

In recent years, the pharmaceutical industry has shown increasing interest in indole derivatives due to their broad spectrum of biological activities. 6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione has been investigated for its potential role in modulating inflammatory pathways, neurodegenerative diseases, and cancer biology. Its structural similarity to known pharmacophores has facilitated its incorporation into various drug design strategies aimed at improving therapeutic efficacy.

One of the most compelling aspects of 6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione is its versatility in chemical modifications. Researchers have leveraged this compound as a scaffold for creating novel analogs with enhanced pharmacological profiles. For instance, modifications at the indole ring or the morpholine substituent have led to derivatives with improved binding affinity and selectivity towards specific biological targets. These findings underscore the compound’s significance as a building block in medicinal chemistry.

The synthesis of 6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can reliably utilize this compound in their studies. The growing body of literature on this molecule reflects its increasing relevance in academic and industrial research settings.

Emerging research indicates that 6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione may exhibit promising effects in treating neurological disorders. Studies have demonstrated its potential to interact with neurotransmitter systems, suggesting applications in managing conditions such as Alzheimer’s disease and Parkinson’s disease. The compound’s ability to cross the blood-brain barrier further enhances its therapeutic potential.

In addition to its neurological applications, 6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione has been explored for its anti-inflammatory properties. In preclinical models, this compound has shown ability to inhibit key pro-inflammatory cytokines and enzymes involved in the pathogenesis of chronic inflammatory diseases. These findings position it as a candidate for developing novel anti-inflammatory therapies.

The role of 6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione in oncology research is also noteworthy. Preclinical studies have revealed its potential to disrupt cancer cell proliferation by targeting specific signaling pathways. Its ability to induce apoptosis in cancer cells while sparing healthy cells makes it an attractive candidate for further development into an anticancer agent.

The chemical biology community continues to explore new applications for 6-(morpholin-4-yl)-2,3-dihydro-1H-indole-2,3-dione, driven by advancements in computational chemistry and high-throughput screening technologies. These tools have enabled researchers to rapidly identify new derivatives with enhanced biological activity. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of developing novel bioactive molecules based on this scaffold.

The safety profile of 6-(morpholin-4-ylyl)-2,3-dihydro-l-lndole-l , 23 -dione (CAS No . 11462 90 -26 -7 ) remains a critical focus area as it progresses through preclinical and clinical development phases . Extensive toxicology studies are being conducted to evaluate its potential side effects and determine optimal dosing regimens . These studies are essential for ensuring that any future therapeutic applications are both safe and effective for patients.

In conclusion , 6-(morpholin - 4 - yl ) - 23 - dihydro-l H - ind ole - 23 - dione ( CAS No . 11462 90 -26 -7 ) represents a significant advancement in chemical biology with diverse applications across multiple therapeutic areas . Its unique structural features , synthetic accessibility , and promising biological activities make it a valuable tool for researchers seeking innovative solutions in drug discovery . As further research unfolds , this compound is poised to play an increasingly important role in addressing some of today’s most pressing medical challenges .